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Compound of Interest
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Cat. No.: B8181684 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals engaged in

the synthesis of nitric acid using a platinum catalyst, commonly known as the Ostwald process.

Frequently Asked Questions (FAQs)
Q1: What is the fundamental principle of nitric acid synthesis on a platinum catalyst?

The synthesis of nitric acid via the Ostwald process involves three primary exothermic steps.[1]

[2][3] Initially, ammonia is oxidized with oxygen in the presence of a platinum-rhodium catalyst

to form nitric oxide (NO) and water.[4][5] Subsequently, the nitric oxide is further oxidized to

yield nitrogen dioxide (NO₂).[4][5] Finally, this nitrogen dioxide is absorbed into water to

produce nitric acid (HNO₃).[4][5]

Q2: What is the typical composition of the platinum catalyst used?

Industrially, the catalyst is not pure platinum but rather a platinum-rhodium alloy, typically in the

form of a woven or knitted gauze.[6][7] The addition of rhodium, usually around 10%, enhances

the catalyst's mechanical strength and reduces the loss of platinum during the high-

temperature reaction.[6][7] Some modern catalyst systems, like ECO-CAT, incorporate

palladium to further minimize platinum loss and extend the catalyst's operational lifetime.[8]

Q3: What are the general operating conditions for this process?
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The catalytic oxidation of ammonia is a high-temperature process, typically conducted between

800°C and 950°C.[4] Operating pressures can vary significantly, ranging from atmospheric

pressure to around 14 atmospheres (atm), depending on the specific plant design (low,

medium, or high pressure).[9][10] The ammonia-to-air ratio is also a critical parameter, with a

practical ratio often being around 1:10 by volume to ensure an excess of oxygen for complete

ammonia conversion.[11]

Troubleshooting Guides
Low Nitric Acid Yield
Q4: My nitric acid yield is consistently lower than expected. What are the potential causes and

how can I troubleshoot this?

Low nitric acid yield can stem from several factors throughout the process. Here's a systematic

approach to identify and resolve the issue:

Incomplete Ammonia Conversion:

Cause: Insufficient temperature, catalyst deactivation, or an incorrect ammonia-to-air ratio

can lead to unreacted ammonia.

Troubleshooting:

Verify the catalyst bed temperature is within the optimal range of 800-950°C.[4] Low

temperatures can reduce reaction rates.[12]

Check for signs of catalyst poisoning (see Q6).

Ensure the ammonia-to-air ratio is optimized. An excess of oxygen is necessary for

complete combustion of ammonia.[11] A white mist of ammonium nitrate and nitrite after

the catalyst indicates too high an ammonia concentration.[13]

Side Reactions:

Cause: Undesirable side reactions can produce nitrogen (N₂) or nitrous oxide (N₂O)

instead of nitric oxide, reducing the overall yield of nitric acid.[5]
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Troubleshooting:

Optimizing the contact time of the reactant gases with the catalyst is crucial. A very

short contact time minimizes the secondary reaction of nitric oxide with ammonia to

form nitrogen.[5]

Ensure the reaction temperature is sufficiently high, as lower temperatures can favor the

formation of N₂ and N₂O.

Inefficient Absorption of Nitrogen Dioxide:

Cause: The absorption of NO₂ in water is a critical step. High temperatures and low

pressures in the absorption tower can reduce efficiency.

Troubleshooting:

Ensure the absorption tower is adequately cooled, as lower temperatures favor the

absorption process.[14]

In dual-pressure systems, verify that the pressure in the absorption stage is sufficiently

high to maximize NO₂ absorption.[15]

Catalyst Deactivation and Platinum Loss
Q5: I'm observing a gradual decrease in process efficiency over time. What could be causing

catalyst deactivation?

Catalyst deactivation is a common issue in industrial processes. For the platinum-rhodium

catalyst in nitric acid synthesis, the primary causes are:

Catalyst Poisoning:

Cause: Certain impurities in the ammonia or air feed can adsorb onto the catalyst surface,

blocking active sites and reducing its catalytic activity.

Troubleshooting:
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Ensure high purity of the ammonia and air feeds. Filtration systems should be regularly

inspected and maintained.

Transition metal oxide supports for the platinum catalyst have been shown to inhibit

nitrogen poisoning.[16][17]

Thermal Degradation ("Cauliflowering"):

Cause: Under the extreme operating conditions of high temperature and pressure, the

catalyst gauze can undergo structural changes, leading to a phenomenon known as

"cauliflowering."[5] This physical degradation reduces the effective surface area of the

catalyst.

Troubleshooting:

This is often a long-term degradation mechanism. Regular inspection and eventual

replacement of the catalyst gauze are necessary.

Q6: How can I minimize the loss of platinum from the catalyst gauze?

Platinum is a significant operational cost, and minimizing its loss is crucial.

Catalyst Composition:

Solution: The use of platinum-rhodium alloys is standard practice to reduce platinum

volatilization.[6][7] Advanced catalyst designs, such as ECO-CAT which includes

palladium, are specifically engineered to capture lost platinum within the gauze pack,

thereby reducing overall metal loss by up to 50%.[8]

Operating Conditions:

Solution: Higher operating pressures and temperatures can increase the rate of platinum

loss.[9][18] Operating at the lower end of the effective temperature and pressure range for

your specific plant design can help mitigate this.

Recovery Systems:
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Solution: Downstream of the catalyst gauze, a recovery gauze, often made of palladium or

a palladium alloy, can be installed to capture volatilized platinum.[18]

Data Presentation
Table 1: Typical Operating Conditions for Nitric Acid Synthesis

Parameter Value Reference(s)

Catalyst Composition 90% Platinum, 10% Rhodium [6][7]

Operating Temperature 800 - 950 °C [4]

Operating Pressure 1 - 14 atm [9][10]

Ammonia in Air ~10% by volume [11]

Contact Time Very short (milliseconds) [5]

Table 2: Troubleshooting Guide for Common Issues
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Issue Potential Cause
Recommended
Action

Reference(s)

Low Nitric Acid Yield
Incomplete ammonia

conversion

Increase catalyst

temperature; check for

catalyst poisoning;

optimize ammonia-to-

air ratio.

[4][12]

Undesirable side

reactions

Optimize contact time;

ensure sufficiently

high reaction

temperature.

[5]

Inefficient NO₂

absorption

Ensure adequate

cooling of the

absorption tower;

increase pressure in

the absorption stage if

possible.

[14][15]

Catalyst Deactivation Catalyst poisoning

Ensure high purity of

feed gases; inspect

and maintain filtration

systems.

[16][17]

Thermal degradation

Regular inspection

and replacement of

catalyst gauze.

[5]

Platinum Loss
Volatilization at high

temperatures

Use Pt-Rh or Pt-Rh-

Pd alloy catalysts;

operate at the lower

end of the effective

temperature/pressure

range.

[6][7][8]
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Mechanical loss

Ensure proper

installation and

support of the catalyst

gauze.

Install a palladium-

based recovery gauze

downstream.

[18]

Experimental Protocols
Laboratory-Scale Synthesis of Nitric Acid (Illustrative)

This protocol outlines a general procedure for the synthesis of nitric acid in a laboratory setting.

Safety Precautions: This experiment must be conducted in a well-ventilated fume hood. Wear

appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab

coat. Concentrated ammonia and nitric acid are corrosive and have toxic fumes.

Materials and Equipment:

Quartz reaction tube

Platinum-rhodium gauze catalyst

Tube furnace

Gas flow controllers for ammonia and air

Gas washing bottles (bubblers)

Ice bath

pH indicator or titration equipment for analysis

Procedure:

Catalyst Preparation and Placement:
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A small piece of platinum-rhodium gauze is placed inside the quartz reaction tube. For a

new catalyst, it may need to be activated by heating in a stream of air.

Apparatus Setup:

The quartz tube is placed in the tube furnace.

The inlet of the quartz tube is connected to the gas lines for ammonia and air, with flow

rates controlled by mass flow controllers.

The outlet of the quartz tube is connected to a series of two gas washing bottles. The first

is empty to act as a trap, and the second contains a known volume of deionized water to

absorb the nitrogen dioxide.

The second gas washing bottle is placed in an ice bath to improve absorption efficiency.

Reaction Initiation:

A flow of air is initiated through the reaction tube.

The furnace is heated to the desired reaction temperature (e.g., 850°C).

Once the temperature is stable, the flow of ammonia is started at the desired rate to

achieve the target ammonia-to-air ratio.

Reaction and Product Collection:

The ammonia and air mixture passes over the hot catalyst, where the oxidation to nitric

oxide occurs.

The hot gas mixture leaving the catalyst cools, and the nitric oxide reacts with the excess

oxygen to form nitrogen dioxide.

The nitrogen dioxide is then bubbled through the water in the gas washing bottle, where it

is absorbed to form nitric acid. The formation of a brown gas (NO₂) is a visual indicator of

the reaction proceeding.[19]

Process Monitoring and Shutdown:
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The reaction is allowed to proceed for a set period.

To shut down, the ammonia flow is stopped first, while the air flow is maintained to purge

the system of any remaining ammonia.

The furnace is then turned off and allowed to cool down.

Analysis:

The concentration of the nitric acid solution in the gas washing bottle can be determined

by titration with a standard solution of a base (e.g., sodium hydroxide).

Visualizations
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Caption: Experimental workflow for laboratory-scale nitric acid synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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